Cas no 1207314-85-9 (4-(Perfluoropropan-2-yl)-2-(trifluoromethyl)aniline)

• Product Name: 4-(Perfluoropropan-2-yl)-2-(trifluoromethyl)aniline
• CAS No: 1207314-85-9
• MF: C₁₀H₅F₁₀N
• MW: 329.1374
• CID: 5092637
• PubChem ID: 58297459
• Update Time: 2026-03-02

4-(Perfluoropropan-2-yl)-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(perfluoropropan-2-yl)-2-(trifluoromethyl)aniline
• 4-(heptafluoropropan-2-yl)-2-(trifluoromethyl)aniline
• 4-(Heptafluoropropane-2-yl)-2-(trifluoromethyl)aniline
• SCHEMBL1766291
• 1207314-85-9
• NS00134178
• 4-[1,2,2,2-Tetrafluoro-1-(trifluoromethyl)ethyl]-2-(trifluoromethyl)benzenamine
• 4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)-2-(trifluoromethyl)aniline
• DTXSID801135496
• F88772
• Benzenamine, 4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]-2-(trifluoromethyl)-
• 4-(Perfluoropropan-2-yl)-2-(trifluoromethyl)aniline

• Inchi： 1S/C10H5F10N/c11-7(9(15,16)17,10(18,19)20)4-1-2-6(21)5(3-4)8(12,13)14/h1-3H,21H2
• InChI Key： JNVWIZVZNZAVRK-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(F)(F)F)C1C=CC(=C(C(F)(F)F)C=1)N

Computed Properties

• Exact Mass: 329.02623078g/mol
• Monoisotopic Mass: 329.02623078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26

Additional information on 4-(Perfluoropropan-2-yl)-2-(trifluoromethyl)aniline

4-(Perfluoropropan-2-yl)-2-(trifluoromethyl)aniline (CAS No. 1207314-85-9): A Comprehensive Overview

4-(Perfluoropropan-2-yl)-2-(trifluoromethyl)aniline (CAS No. 1207314-85-9) is a fluorinated aromatic amine compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its perfluorinated isopropyl group and trifluoromethyl substituent, exhibits remarkable stability and reactivity, making it a valuable intermediate in organic synthesis and material science.

The molecular structure of 4-(Perfluoropropan-2-yl)-2-(trifluoromethyl)aniline features a benzene ring substituted with both a perfluoropropan-2-yl group and a trifluoromethyl group, along with an amino functional group. This combination of fluorinated moieties imparts exceptional lipophilicity and chemical resistance, properties that are highly sought after in advanced material development. Researchers have explored its use in the synthesis of fluorinated polymers, liquid crystals, and pharmaceutical intermediates.

In the pharmaceutical industry, 4-(Perfluoropropan-2-yl)-2-(trifluoromethyl)aniline has shown promise as a building block for drug discovery. Its fluorine-rich structure can enhance the metabolic stability and bioavailability of potential drug candidates, addressing one of the key challenges in modern medicinal chemistry. Recent studies have investigated its incorporation into kinase inhibitors and receptor modulators, particularly in the development of treatments for chronic inflammatory conditions and certain types of cancer.

The compound's unique properties also make it valuable in material science applications. Its incorporation into polymer matrices can improve thermal stability and chemical resistance, making it suitable for specialized coatings and high-performance materials. In the electronics industry, derivatives of 4-(Perfluoropropan-2-yl)-2-(trifluoromethyl)aniline have been explored for use in organic semiconductors and dielectric materials, contributing to advancements in flexible electronics and display technologies.

Environmental considerations surrounding fluorinated compounds have become increasingly important in recent years. While 4-(Perfluoropropan-2-yl)-2-(trifluoromethyl)aniline offers numerous technical advantages, researchers are actively investigating its environmental fate and biodegradability. Current studies focus on developing more sustainable synthetic routes and evaluating potential alternatives with reduced environmental impact, addressing growing concerns about persistent organic pollutants.

The synthesis of 4-(Perfluoropropan-2-yl)-2-(trifluoromethyl)aniline typically involves multi-step organic reactions, including fluorination processes and aromatic substitutions. Recent advancements in green chemistry have led to improved synthetic methods that reduce waste generation and energy consumption. These developments align with the chemical industry's increasing focus on sustainable manufacturing practices and circular economy principles.

Analytical characterization of 4-(Perfluoropropan-2-yl)-2-(trifluoromethyl)aniline employs advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure product purity and quality control, which are critical for research and industrial applications. The compound's structural elucidation and purity assessment are essential for its successful implementation in various applications.

Market trends indicate growing demand for specialized fluorinated intermediates like 4-(Perfluoropropan-2-yl)-2-(trifluoromethyl)aniline, particularly in Asia-Pacific regions where pharmaceutical and electronics manufacturing are expanding rapidly. Industry analysts project steady growth in this sector, driven by increasing applications in advanced materials and life sciences. However, regulatory developments concerning fluorinated substances may influence future market dynamics.

Safety considerations for handling 4-(Perfluoropropan-2-yl)-2-(trifluoromethyl)aniline include standard laboratory precautions for aromatic amines. Proper personal protective equipment and ventilation systems are recommended when working with this compound. Material safety data sheets provide detailed information about its handling procedures and storage requirements, ensuring safe laboratory practices.

Future research directions for 4-(Perfluoropropan-2-yl)-2-(trifluoromethyl)aniline include exploring novel applications in energy storage systems and catalysis. Its potential use in lithium-ion battery electrolytes and as a ligand in transition metal complexes represents exciting avenues for investigation. Additionally, computational chemistry approaches are being employed to predict and optimize its properties for specific applications, accelerating the discovery process.

In conclusion, 4-(Perfluoropropan-2-yl)-2-(trifluoromethyl)aniline (CAS No. 1207314-85-9) represents an important class of fluorinated aromatic compounds with diverse applications across multiple industries. Its unique combination of chemical stability and functional versatility continues to drive research interest and technological innovation. As scientific understanding of fluorinated materials advances, this compound is likely to play an increasingly significant role in developing solutions for contemporary challenges in materials science, medicine, and sustainable technology.